Cas no 2171884-81-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2171884-81-2
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6184330
• PubChem ID: 165562159
• Update Time: 2025-07-16

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid
• 2171414-64-3
• 5-oxo-2-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrazolidine-3-carboxylic acid
• 2171884-81-2
• EN300-1570189
• 5-oxo-2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrazolidine-3-carboxylic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-5-oxopyrazolidine-3-carboxylic acid
• EN300-1570797
• 2171357-59-6
• EN300-1570212

• Inchi： 1S/C26H27N3O6/c30-23-13-22(25(32)33)29(28-23)24(31)15-9-11-16(12-10-15)27-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,27,34)(H,28,30)(H,32,33)
• InChI Key： SYDQDJKUDHHADL-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C(C(=O)O)CC(N1)=O

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2171884-81-2)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2171884-81-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanecarbonyl group, a 5-oxopyrazolidine ring, and a (9H-fluoren-9-yl)methoxycarbonyl protecting group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This feature makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel drugs and therapeutic agents. The Fmoc group provides stability during synthesis while allowing for precise control over the reactivity of the amino group.

The cyclohexanecarbonyl moiety imparts rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. This rigidity can enhance the compound's binding affinity and selectivity, making it a valuable scaffold for designing drugs with improved pharmacological profiles. Recent studies have shown that cyclohexanecarbonyl-containing compounds exhibit promising activity against various diseases, including cancer and neurodegenerative disorders.

The 5-oxopyrazolidine ring is another key structural element that contributes to the compound's biological activity. Pyrazolidinones are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of this ring system in the compound may enhance its therapeutic potential by providing additional binding sites for interaction with target proteins or enzymes.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid makes it a promising candidate for PPI modulation. PPIs are involved in various cellular processes, and their dysregulation is often associated with disease states. By targeting specific PPIs, this compound could potentially offer new therapeutic strategies for treating diseases that are currently difficult to manage.

The synthesis of this compound typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed reactions, have been employed to optimize the synthesis process. These methods not only improve the efficiency of the synthesis but also allow for the preparation of structurally diverse analogs, which can be screened for enhanced biological activity.

In preclinical studies, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid has shown promising results in various assays designed to evaluate its pharmacological properties. For instance, it has demonstrated significant inhibitory activity against specific kinases involved in cancer cell proliferation. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of this compound is another important aspect that has been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral or injectable drug. The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated, with promising results indicating its potential for central nervous system (CNS) applications.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. These trials are designed to evaluate various endpoints, including pharmacokinetic parameters, biomarker levels, and clinical outcomes. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2171884-81-2) represents a promising candidate for the development of novel therapeutics. Its unique structural features and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic applications, this compound holds great potential for addressing unmet medical needs in various disease areas.